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Compound of Interest

Compound Name: RO 4938581

Cat. No.: B1680693 Get Quote

For Researchers, Scientists, and Drug Development Professionals

RO4938581 is a selective negative allosteric modulator (NAM) of the GABAA α5 receptor, a

target of significant interest for cognitive enhancement.[1][2] This guide provides a comparative

overview of the efficacy of RO4938581 in two commonly used preclinical species: rats and

monkeys. The data presented herein is intended to inform researchers and drug developers on

the cross-species translatability of this compound's nootropic effects.

Quantitative Data Summary
The following tables summarize the key in vitro and in vivo pharmacological data for

RO4938581 in rats and monkeys.

Table 1: In Vitro Receptor Binding Affinity of RO4938581 in Rats

GABAA Receptor Subtype Binding Affinity (Ki, nM)

α5β3γ2 4.6

α1β3γ2 174

α2β3γ2 185

α3β3γ2 80
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Data obtained from studies on rat recombinant GABAA receptors. While direct comparative

binding studies in monkeys are not readily available in the public domain, comparable affinities

have been observed for human GABAA receptors, suggesting a similar profile in non-human

primates.[3]

Table 2: In Vivo Cognitive Efficacy of RO4938581

Species
Cognitive
Domain

Experimental
Model

Effective Dose
Range (p.o.)

Key Findings

Rat Working Memory

Scopolamine-

induced deficit in

Delayed Match-

to-Position

(DMTP) task

0.3 - 1 mg/kg

Reversed

working memory

impairment.[4][5]

[6]

Spatial Learning

Diazepam-

induced

impairment in

Morris Water

Maze

1 - 10 mg/kg

Reversed spatial

learning deficits.

[4][5][6]

Monkey
Executive

Function

Object Retrieval

Task
3 - 10 mg/kg

Improved

executive

function.[4][5][6]

Table 3: In Vivo Receptor Occupancy of RO4938581 in Rats

Parameter Value

Receptor Occupancy for Cognitive

Enhancement
~30%

This level of receptor occupancy was found to be sufficient to produce enhanced cognition in

rats.[1][4][5]
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Detailed methodologies for the key experiments cited are provided below to facilitate replication

and comparison.

Rat: Delayed Match-to-Position (DMTP) Task
This task assesses working memory in rats. The protocol generally involves the following steps:

Apparatus: An operant chamber equipped with two retractable levers and a central food

dispenser.

Training: Rats are trained to press a "sample" lever that is presented. After a delay period,

both levers are presented, and the rat must press the same lever that was presented as the

sample to receive a food reward.

Drug Administration: RO4938581 or vehicle is administered orally (p.o.) at a specified time

before the test session. To induce a cognitive deficit, a cholinergic antagonist like

scopolamine can be administered.

Testing: The rat's performance is measured by the percentage of correct responses. The

delay interval between the sample and choice phases can be varied to modulate the difficulty

of the task.

Monkey: Object Retrieval Task
This task is used to evaluate executive function in monkeys. The general procedure is as

follows:

Apparatus: A transparent box with an opening on one side, containing a food reward.

Task: The monkey must retrieve the food reward from the box. The orientation of the box

opening is varied across trials, requiring the monkey to inhibit a prepotent response and

adapt its strategy to retrieve the reward.

Drug Administration: RO4938581 or vehicle is administered orally (p.o.) prior to the testing

session.

Scoring: Performance is typically assessed by the success rate and the latency to retrieve

the reward.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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